Cas no 1263314-13-1 (4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine)

• Product Name: 4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine
• CAS No: 1263314-13-1
• MF: C₇H₈Cl₂N₂S
• MW: 223.122817993164
• CID: 1219988
• PubChem ID: 58269863
• Update Time: 2025-04-20

4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-5-ethyl-2-(methylsulfanyl)pyrimidine
• DB-357698
• SCHEMBL12661853
• 4,6-dichloro-5-ethyl-2-(methylthio)pyrimidine
• 1263314-13-1

• Inchi： 1S/C7H8Cl2N2S/c1-3-4-5(8)10-7(12-2)11-6(4)9/h3H2,1-2H3
• InChI Key： OTJNGWSCGTTXQV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(N=1)SC)Cl)CC

Computed Properties

• Exact Mass: 221.9785248g/mol
• Monoisotopic Mass: 221.9785248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.1Ų